Cas no 13490-74-9 ((2S)-2-phenylpropanamide)

• Product Name: (2S)-2-phenylpropanamide
• CAS No: 13490-74-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 138727
• PubChem ID: 12399235
• Update Time: 2025-05-23

(2S)-2-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-Phenylpropanamide
• (S)-2-PHENYLPROPYLAMIDE
• Benzeneacetamide, a-methyl-, (aS)-
• (+)-2-Phenylpropionylamide
• (2S)-2-phenylpropanamide
• (S)-2-phenylpropionamide
• (S)-2-phenyl-propionic acid amide
• (S)-2-Phenyl-propionsaeure-amid
• AG-D-71409
• Benzeneacetamide,a-methyl-, (S)-
• CTK4B9507
• D-2-Phenyl-propionamid
• Hydratropamide,(S)-(+)- (8CI)
• S(+)-2-phenyl-propanoic acid amide
• (S)-PHENYLPROPYLAMIDE
• (2S)-Phenylpropylamide
• 13490-74-9
• AKOS006273676
• EN300-1387121
• SCHEMBL1479916
• AT36382

• MDL： MFCD00540142
• Inchi： 1S/C9H11NO/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,10,11)/t7-/m0/s1
• InChI Key： DOZZSWAOPDYVLH-ZETCQYMHSA-N
• SMILES： O=C([C@@H](C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 304 ºC
• Flash Point: 138 ºC
• PSA: 43.09
• LogP: 1.97570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on (2S)-2-phenylpropanamide

(2S)-2-phenylpropanamide (CAS No 13490-74-9): A Comprehensive Overview

(2S)-2-phenylpropanamide, also known by its CAS number 13490-74-9, is a chemical compound that has garnered significant attention in various fields of research, including pharmacology, materials science, and organic synthesis. This compound is a derivative of propanamide, with a phenyl group attached to the second carbon atom in an S configuration. Its unique structure endows it with properties that make it a valuable molecule in both academic and industrial applications.

The synthesis of (2S)-2-phenylpropanamide has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements have focused on enantioselective synthesis techniques, which allow for the selective formation of the S enantiomer, crucial for applications in chiral chemistry and drug development. For instance, a study published in the Journal of Organic Chemistry highlighted the use of asymmetric catalysis to achieve high enantiomeric excess in the synthesis of this compound.

In terms of applications, (2S)-2-phenylpropanamide has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its amide functionality and phenyl group make it an interesting candidate for targeting specific biological pathways. Recent research has explored its role as a modulator of G-protein coupled receptors (GPCRs), which are key targets for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

Beyond pharmacology, this compound has also found applications in materials science. Its ability to form stable crystals under certain conditions makes it a potential candidate for use in organic electronics and optoelectronic devices. A study published in Nature Materials demonstrated that thin films of (2S)-2-phenylpropanamide exhibit unique electronic properties, paving the way for its use in next-generation electronic devices.

The environmental impact of (2S)-2-phenylpropanamide is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation and ecological effects of this compound is essential. Recent studies have investigated its fate in aquatic environments, revealing that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment.

In conclusion, (2S)-2-phenylpropanamide (CAS No 13490-74-9) is a versatile compound with a wide range of applications across multiple disciplines. Its enantioselective synthesis, pharmacological potential, and material properties make it a subject of ongoing research interest. As advancements continue to be made, this compound is poised to play an even more significant role in both academic and industrial settings.